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Compound of Interest

Compound Name:
4-(1-bromoethyl)-N,N-

dimethylaniline

Cat. No.: B13231999

Get Quote

Scope and Chemical Identity
This guide addresses the safety profile, toxicological mechanisms, and handling protocols for

Halogenated N,N-Dimethylanilines (e.g., 4-Bromo-N,N-dimethylaniline). These compounds are

"privileged scaffolds" in drug discovery, frequently used in palladium-catalyzed cross-couplings

(Suzuki-Miyaura, Buchwald-Hartwig) to synthesize pharmaceutical intermediates.

Critical Distinction: While often colloquially grouped, researchers must distinguish between:

Aryl Halides (Focus of this guide): Halogen attached to the aromatic ring (e.g., 4-bromo-N,N-

dimethylaniline). Primary hazard: Methemoglobinemia and acute toxicity.[1]

Aniline Mustards (N-Alkyl Halides): Halogen attached to the alkyl tail (e.g., N-(2-chloroethyl)-

N-methylaniline). Primary hazard: Extreme alkylating potential (Vesicant/Mutagen).If

handling these, refer to Nitrogen Mustard protocols immediately.
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Property Specification

Compound 4-Bromo-N,N-dimethylaniline

CAS Number 586-77-6

Molecular Formula C₈H₁₀BrN

Physical State Solid (White to off-white crystals)

Melting Point 53–55 °C

Primary Hazard Acute Toxicity (Oral/Dermal/Inhalation)

The Hazard Matrix (GHS Classification)
Standard Safety Data Sheets (SDS) often lack the mechanistic context required for safe drug

development workflows. Below is the functional hazard matrix integrating GHS codes with

operational risks.
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Hazard Category GHS Code Statement
Operational
Implication

Acute Toxicity H301/H311/H331

Toxic if swallowed, in

contact with skin, or

inhaled.

Zero-Skin-Contact

Policy. These

compounds penetrate

intact skin rapidly due

to lipophilicity.

Carcinogenicity H351
Suspected of causing

cancer.[2][3][4]

Treat as a potential

carcinogen. Use

isolators or Class II

Biosafety Cabinets

(BSC) for weighing.

Target Organ H370

Causes damage to

organs (Blood/CNS).

[2]

Methemoglobinemia

Risk. Cyanosis (blue

lips/nails) is the first

warning sign.

Irritation H315/H319
Causes skin/serious

eye irritation.[5]

Dusts are highly

irritating; do not rely

on standard surgical

masks.

Toxicological Mechanisms: The "Why"
To ensure safety, one must understand the causality of the toxicity. N,N-dimethylanilines are

not just simple irritants; they are pro-oxidant metabolic poisons.

The Methemoglobinemia Pathway
The lipophilic nature of the dimethylamino group allows rapid absorption. Once systemic, the

molecule undergoes N-oxidation via hepatic Cytochrome P450 enzymes.

Bioactivation: The parent amine is oxidized to N-oxide or phenylhydroxylamine

intermediates.
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Redox Cycling: These active metabolites oxidize Hemoglobin (Fe²⁺) to Methemoglobin

(Fe³⁺).

Hypoxia: Methemoglobin cannot bind oxygen, leading to functional anemia and cellular

hypoxia (cyanosis).

Mechanism Diagram
The following diagram illustrates the metabolic activation pathway leading to toxicity.
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Figure 1: Metabolic activation pathway of dimethylanilines leading to Methemoglobinemia and

the intervention point for Methylene Blue.

Operational Safety & Handling Protocol
This protocol is designed as a self-validating system. Every barrier has a redundancy.

Engineering Controls
Primary Containment: All weighing of solids must occur in a Vented Balance Enclosure

(VBE) or a Glovebox.

Reaction Containment: Reactions involving heating (e.g., Suzuki couplings) must be

performed in a fume hood with a face velocity >100 fpm.

Static Control: Use anti-static gun/ionizers during weighing. Fine organic dusts are

deflagration hazards.

Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves are insufficient for prolonged contact with aromatic amines due to rapid

permeation.

PPE Layer Specification Rationale

Glove (Inner)
Laminate Film (Silver

Shield/4H)

Chemical barrier.[3]

Breakthrough time >480 min

for aromatics.

Glove (Outer) Thick Nitrile (8 mil)
Mechanical protection and

dexterity.

Respiratory P100 / N95 (if outside hood)
Protection against particulate

inhalation.

Body Tyvek Lab Coat (Disposable)

Prevents accumulation on

cotton clothing which can off-

gas later.

Process Safety: The Menschutkin Reaction Risk
A common workflow involves reacting N,N-dimethylanilines with alkyl halides to form

quaternary ammonium salts.

Hazard: This reaction is exothermic and can accelerate autocatalytically.

Control: Always perform a Differential Scanning Calorimetry (DSC) test on new substrates

before scaling >5g.

Protocol: Add the alkyl halide slowly at low temperature (0°C) to control the exotherm.

Emergency Response: The Cyanosis Protocol
Standard First Aid is insufficient for aniline poisoning. Medical personnel must be informed of

the specific chemical class.

Immediate Actions
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Skin Contact: Wash with Polyethylene Glycol 300 (PEG-300) or soapy water. Do not use

alcohol (increases absorption).

Inhalation/Ingestion: Move to fresh air. Administer 100% Oxygen immediately.

Observation: Monitor for "Chocolate Brown" blood or blue lips.

The Antidote: Methylene Blue
Crucial for Medical Staff: If Methemoglobin levels >30%, the specific antidote is Methylene Blue

(1-2 mg/kg IV).

Mechanism:[3] Methylene blue acts as an electron carrier for the NADPH-MetHb reductase

enzyme system, accelerating the reduction of Fe³⁺ back to Fe²⁺.

Waste Management & Deactivation
Do not dispose of dimethylanilines in general organic waste if they are reactive intermediates.

Chemical Deactivation (Quenching)
For spills or glassware cleaning, use an oxidative quench to degrade the aromatic ring (only if

safe to do so) or an acidic wash to protonate the amine (reducing volatility).

Acid Wash: 10% HCl converts the volatile free base into the non-volatile hydrochloride salt.

Reaction:

Disposal: Label waste explicitly as "Toxic: Aromatic Amine - Cancer Suspect."

Waste Workflow Diagram
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Spill / Waste Generation
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Figure 2: Waste disposal workflow emphasizing acidification to reduce volatility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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